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Cat. No.: B10854721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Arachidonate 15-lipoxygenase (Alox15), also known as 12/15-lipoxygenase (12/15-LOX), is a

lipid-peroxidizing enzyme implicated in the pathogenesis of various neurological disorders.

Alox15 catalyzes the oxidation of polyunsaturated fatty acids, leading to the generation of

bioactive lipid mediators that contribute to oxidative stress, inflammation, and ferroptosis—a

form of iron-dependent programmed cell death.[1] Upregulation and hyperactivation of Alox15

have been observed in models of ischemic stroke, neurotrauma, and neurodegenerative

diseases, making it a compelling therapeutic target for neuroprotection.[2]

Alox15-IN-2 is a potent, allosteric inhibitor of human and rabbit Alox15.[3][4] By specifically

targeting the linoleate and arachidonate oxygenase activity of Alox15, this small molecule

provides a valuable tool for investigating the role of this enzyme in neuronal injury and for

evaluating its therapeutic potential. These application notes provide detailed protocols for

utilizing Alox15-IN-2 in both in vitro and in vivo experimental models of neuroprotection.

Alox15-IN-2: Properties and Specifications
Alox15-IN-2 (also referred to as compound 8a) is characterized by its specific inhibitory action

on Alox15. Its key properties are summarized below.
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Property Value Reference

Target
Arachidonate 15-lipoxygenase

(Alox15)
[3][5]

IC₅₀ (Linoleic Acid) 1.55 µM [3][4][6]

IC₅₀ (Arachidonic Acid) 2.79 µM [3][4][6]

Molecular Formula C₂₃H₂₉N₃O₄S [4][7]

Molecular Weight 443.56 g/mol [4][7]

Appearance Solid [5][6]

Solubility DMSO (≥ 100 mg/mL) [4]

Storage (Powder) -20°C for 3 years [4]

Storage (in Solvent)
-80°C for 6 months / -20°C for

1 month
[3][4]

Alox15 Signaling in Neuronal Injury
Alox15 plays a central role in pathways leading to neuronal cell death, particularly under

conditions of oxidative stress. Its inhibition by Alox15-IN-2 can block these detrimental

cascades.
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5. Endpoint Assays

Start

1. Culture HT22 Neuronal Cells

2. Pre-treat with Alox15-IN-2
(e.g., 1, 2.5, 5, 10 µM) for 2h

3. Induce Oxidative Stress
(e.g., 5 mM Glutamate or H₂O₂)

4. Incubate for 24h

Cell Viability
(MTT, LDH)

ROS Production
(DCFDA)

Lipid Peroxidation
(C11-BODIPY)

6. Data Analysis

End
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5. Terminal Analysis (Day 7)

Start

1. Animal Acclimatization
& Baseline Behavioral Tests

2. Induce Focal Ischemia
(MCAO Model)

3. Administer Alox15-IN-2
(e.g., i.p. or i.v.) at specific time points

4. Post-MCAO Behavioral Testing
(Neurological Score, Motor Tests)

(Days 1, 3, 7)

Infarct Volume
(TTC Staining)

Histology
(H&E, Nissl)

Biochemistry
(Western Blot, ELISA for

Alox15, IL-1β, TNF-α)

6. Data Analysis

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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